Cas no 2241140-52-1 (1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide)

• Product Name: 1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide
• CAS No: 2241140-52-1
• MF: C₆H₁₀F₂N₂O
• MW: 164.153208255768
• CID: 5943687
• PubChem ID: 138014702
• Update Time: 2025-05-24

1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2241140-52-1
• EN300-6169443
• 1-amino-3-(difluoromethyl)cyclobutane-1-carboxamide
• 1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide

• Inchi： 1S/C6H10F2N2O/c7-4(8)3-1-6(10,2-3)5(9)11/h3-4H,1-2,10H2,(H2,9,11)
• InChI Key： ANOSZVVZIZWWFJ-UHFFFAOYSA-N
• SMILES： FC(C1CC(C(N)=O)(C1)N)F

Computed Properties

• Exact Mass: 164.07611927g/mol
• Monoisotopic Mass: 164.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide

1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide: A Comprehensive Overview

The compound with CAS No 2241140-52-1, known as 1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of cyclobutane, a four-membered ring hydrocarbon, which is further substituted with an amino group and a difluoromethyl group at specific positions. The presence of the amino group and the carboxamide functional group introduces interesting chemical properties, making it a valuable molecule for various research and industrial purposes.

Cyclobutane derivatives have been extensively studied for their strained ring structure, which often leads to unique reactivity compared to their larger cyclic counterparts. The difluoromethyl group substitution adds another layer of complexity, introducing fluorine atoms that can influence the molecule's electronic properties and reactivity. Fluorine, being highly electronegative, can significantly alter the molecule's polarity and hydrogen bonding capabilities, which are crucial in biological systems.

Recent studies have highlighted the potential of 1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide in drug discovery efforts. The compound's structure suggests it could act as a ligand in metalloenzyme inhibition or serve as a scaffold for developing bioactive molecules. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are critical in disease pathways such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclobutane ring followed by functionalization with the amino and difluoromethyl groups. Advanced synthetic techniques, including organocatalysis and transition metal-catalyzed reactions, have been employed to achieve high yields and purity. These methods not only ensure the compound's quality but also pave the way for large-scale production if required.

In terms of physical properties, 1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Biological evaluations have demonstrated that this compound possesses moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in drug development. However, further studies are needed to optimize its pharmacokinetic properties and reduce any off-target effects that may arise from its interactions with non-intended biological targets.

The incorporation of fluorine atoms into organic molecules has been a growing trend in medicinal chemistry due to their ability to enhance drug-like properties such as bioavailability and metabolic stability. In the case of 1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide, the fluorinated methyl group not only contributes to these properties but also serves as a site for potential bioisosteric replacements, allowing chemists to explore structural analogs with improved activity.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological targets at an atomic level. Molecular docking studies have provided insights into how the molecule binds to specific active sites, guiding further optimization efforts. Additionally, machine learning algorithms are being employed to predict the compound's behavior in complex biological systems, accelerating its progression through preclinical stages.

In conclusion, 1-Amino-3-(difluoromethyl)cyclobutane-1-carboxamide represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and medicine.